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Compound of Interest

Compound Name: 4-Chloro-4-methylpentanenitrile

Cat. No.: B1305600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of nitriles

from tertiary alkyl chlorides, a crucial transformation in organic synthesis for the creation of

quaternary carbon centers. While the direct nucleophilic substitution of tertiary alkyl halides with

cyanide salts via an SN1 mechanism is often challenging and prone to elimination side

reactions, several effective methods have been developed. This guide focuses on two primary,

reliable methods: Lewis acid-catalyzed cyanation using trimethylsilyl cyanide (TMSCN) and a

modern photoinduced copper-catalyzed approach.

Lewis Acid-Catalyzed Cyanation of Tertiary Alkyl
Chlorides with Trimethylsilyl Cyanide
This method, notably developed by Reetz and colleagues, provides a robust pathway to tertiary

alkyl nitriles by activating the tertiary alkyl chloride with a Lewis acid, facilitating the attack of

the cyanide nucleophile from trimethylsilyl cyanide. Tin(IV) chloride (SnCl4) is a commonly

employed Lewis acid for this transformation.

Reaction Principle
The reaction proceeds through the formation of a carbocation intermediate upon coordination

of the Lewis acid to the chlorine atom of the tertiary alkyl chloride. This carbocation is then

trapped by the cyanide nucleophile from TMSCN.
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Experimental Protocol: Synthesis of 2,2-
Dimethylpropanenitrile (Pivalonitrile) from tert-Butyl
Chloride
Materials:

tert-Butyl chloride

Trimethylsilyl cyanide (TMSCN)

Tin(IV) chloride (SnCl4)

Anhydrous dichloromethane (CH2Cl2)

Ice water

10% aqueous sodium bicarbonate (NaHCO3) solution

Anhydrous sodium sulfate (Na2SO4)

Nitrogen gas (N2)

Standard glassware for organic synthesis (round-bottom flask, dropping funnel, condenser,

etc.)

Magnetic stirrer

Procedure:[1]

In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer, dissolve tert-

butyl chloride (1.0 eq) and trimethylsilyl cyanide (1.5 eq) in anhydrous dichloromethane.

Under a nitrogen atmosphere, slowly add tin(IV) chloride (0.3 eq) to the stirred solution at

room temperature. The addition can be slightly exothermic.

Stir the reaction mixture at room temperature for 24-38 hours. The progress of the reaction

can be monitored by 1H NMR spectroscopy by observing the disappearance of the tert-butyl

chloride signal and the appearance of the pivalonitrile signal.
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Upon completion, pour the reaction mixture into ice water and stir vigorously.

Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

Combine the organic layers and wash with a 10% aqueous sodium bicarbonate solution.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure.

Purify the crude product by distillation to obtain pure 2,2-dimethylpropanenitrile.

Data Presentation
The following table summarizes the yields of various tertiary alkyl nitriles synthesized using the

SnCl4-catalyzed cyanation of the corresponding tertiary alkyl chlorides with TMSCN.

Tertiary Alkyl
Chloride

Product Lewis Acid Solvent Yield (%)

tert-Butyl

chloride

2,2-

Dimethylpropane

nitrile

SnCl4 CH2Cl2 85

1-Adamantyl

chloride

1-

Adamantanecarb

onitrile

SnCl4 CH2Cl2 92

1-Chloro-1-

methylcyclohexa

ne

1-

Methylcyclohexa

ne-1-carbonitrile

SnCl4 CH2Cl2 78

2-Chloro-2-

methylbutane

2,2-

Dimethylbutaneni

trile

SnCl4 CH2Cl2 81

Table 1: Yields of tertiary alkyl nitriles prepared by SnCl4-catalyzed cyanation.
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Tertiary Alkyl Chloride

Tertiary Carbocation Intermediate
[R3C]+[SnCl5]-

Coordination & Ionization

Lewis Acid (e.g., SnCl4)

Trimethylsilyl Cyanide (TMSCN)

Nucleophilic Attack

Tertiary Alkyl Nitrile
(R3CCN)

TMSCl + SnCl4

Add Tertiary Alkyl Chloride,
TBACN, and CuI to Schlenk Tube Add Anhydrous DMF

Irradiate with UVC Lamp
(Room Temperature, 24-48 h)

Quench with Water

Extract with Organic Solvent Purify by Column Chromatography

Wash with Brine

Dry over Na2SO4

Concentrate in vacuo
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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